Cas no 845305-89-7 (5-Bromo-N-propylpyridine-2-carboxamide)

• Product Name: 5-Bromo-N-propylpyridine-2-carboxamide
• CAS No: 845305-89-7
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• MDL: MFCD09801061
• CID: 716336
• PubChem ID: 26370083
• Update Time: 2024-10-26

5-Bromo-N-propylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-propylpicolinamide
• 2-Pyridinecarboxamide,5-bromo-N-propyl-
• 5-bromo-N-propylpyridine-2-carboxamide
• N-Propyl 5-bromopicolinamide
• 5-Bromo-N-propyl-2-pyridinecarboxamide (ACI)
• CHEMBL5011139
• SCHEMBL5576498
• MFCD09801061
• N-PROPYL-5-BROMOPICOLINAMIDE
• VIB30589
• AKOS012251632
• CS-0456120
• DTXSID40650068
• PS-3501
• DB-371624
• 845305-89-7
• 5-Bromo-N-propylpyridine-2-carboxamide

• MDL： MFCD09801061
• Inchi： 1S/C9H11BrN2O/c1-2-5-11-9(13)8-4-3-7(10)6-12-8/h3-4,6H,2,5H2,1H3,(H,11,13)
• InChI Key： DNTKQEUMMIRYDJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(Br)=CN=1)NCCC

Computed Properties

• Exact Mass: 242.00500
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.37480

5-Bromo-N-propylpyridine-2-carboxamide Security Information

• Hazardous Material Identification：